Cas no 1610526-17-4 (2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde)

• Product name: 2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
• CAS No: 1610526-17-4
• MF: C₁₁H₁₆N₄O₇
• MW: 316.267342567444
• CID: 6294133
• PubChem ID: 86289573

2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde Chemical and Physical Properties

Names and Identifiers

• 2-((2,4-Dioxo-6-(((2S,3S,4R)-2,3,4,5-tetrahydroxypentyl)amino)-1,2,3,4-tetrahydropyrimidin-5-yl)imino)acetaldehyde
• SCHEMBL17144477
• 5-(2-oxoethylideneamino)-6-(D-ribitylamino)uracil
• CHEBI:78397
• Q27147803
• 1610526-17-4
• PD194297
• 5-OE-RU
• SCHEMBL19176751
• 1-Deoxy-1-({2,6-Dioxo-5-[(E)-(2-Oxoethylidene)amino]-1,2,3,6-Tetrahydropyrimidin-4-Yl}amino)-D-Ribitol
• 5-(2-oxoethylideneamino)-6-D-ribitylaminouracil

• Inchi： 1S/C11H16N4O7/c16-2-1-12-7-9(14-11(22)15-10(7)21)13-3-5(18)8(20)6(19)4-17/h1-2,5-6,8,17-20H,3-4H2,(H3,13,14,15,21,22)/b12-1+/t5-,6+,8-/m0/s1
• InChI Key： PUEQUELBQOQOOV-GJQDMXJLSA-N
• SMILES： O[C@H]([C@@H](CO)O)[C@H](CNC1=C(C(NC(N1)=O)=O)/N=C/C=O)O

Computed Properties

• Exact Mass: 316.10189886g/mol
• Monoisotopic Mass: 316.10189886g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 7
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 505
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3
• Topological Polar Surface Area: 181Ų